Cas no 774165-27-4 (2-Amino-4-isopropylbenzoic acid)

2-Amino-4-isopropylbenzoic acid is a substituted benzoic acid derivative featuring both an amino and an isopropyl functional group at the 2- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable further functionalization, making it valuable for constructing complex molecules. The presence of the amino group allows for derivatization via acylation or alkylation, while the carboxylic acid moiety facilitates coupling reactions. The isopropyl substituent may influence steric and electronic properties, enhancing selectivity in synthetic applications. Suitable for research and industrial use, it is typically handled under standard laboratory conditions.
2-Amino-4-isopropylbenzoic acid structure
774165-27-4 structure
Product Name:2-Amino-4-isopropylbenzoic acid
CAS No:774165-27-4
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD20544663
CID:1024155
PubChem ID:67040362
Update Time:2025-05-26

2-Amino-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-isopropylbenzoic acid
    • 2-amino-4-propan-2-ylbenzoic acid
    • 2-Amino-4-isopropyl-benzoesaeure
    • 2-amino-4-isopropyl-benzoic acid
    • 2-Amino-cuminsaeure
    • 4-Isopropyl-anthranilsaeure
    • AK101560
    • ANW-62888
    • CTK8B9686
    • KB-227747
    • SureCN1454771
    • DTXSID30736284
    • GS2823
    • AKOS016004215
    • CS-0322461
    • SY224907
    • A917925
    • MFCD20544663
    • AC6797
    • EN300-49639
    • SCHEMBL1454771
    • A1-30084
    • 774165-27-4
    • 2-Amino-4-isopropylbenzoicacid
    • URXXVVWXSNKYOH-UHFFFAOYSA-N
    • 2-Amino-4-(propan-2-yl)benzoic acid
    • DB-329895
    • MDL： MFCD20544663
    • Inchi： 1S/C10H13NO2/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6H,11H2,1-2H3,(H,12,13)
    • InChI Key： URXXVVWXSNKYOH-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=CC=1N)C(C)C)=O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.3Ų

2-Amino-4-isopropylbenzoic acid Pricemore >>

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2-Amino-4-isopropylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:774165-27-4)2-Amino-4-isopropylbenzoic acid
Order Number:A917925
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:04
Price ($):622.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:774165-27-4)2-Amino-4-isopropylbenzoic acid
A917925
Purity:99%
Quantity:1g
Price ($):622.0
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